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Compound of Interest

Compound Name: Cholesterol 24-hydroxylase-IN-1

Cat. No.: B12410387

Technical Support Center: Cholesterol 24-
Hydroxylase-IN-1

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers utilizing "Cholesterol 24-hydroxylase-IN-1," a potent and selective
inhibitor of the enzyme Cholesterol 24-hydroxylase (CH24H), also known as CYP46A1.

Frequently Asked Questions (FAQSs)
Q1: What is Cholesterol 24-hydroxylase-IN-1 and what are its key properties?

Cholesterol 24-hydroxylase-IN-1 is a potent, orally active, and highly selective inhibitor of
Cholesterol 24-hydroxylase (CH24H/CYP46A1).[1][2][3] It has been shown to cross the blood-
brain barrier, making it a valuable tool for in vivo studies of CH24H function in the central
nervous system.[1][2]

Key Properties of Cholesterol 24-hydroxylase-IN-1
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Property Value Reference
IC50 8.5 nM [1][21[3]
CAS Number 1613480-70-8 [1]
Molecular Formula C17H23N50 [1]
Molecular Weight 313.40 [1114]

o Orally active, Blood-brain
Activity _ [11[2]
barrier penetrant

Q2: What is the mechanism of action of Cholesterol 24-hydroxylase-IN-17?

Cholesterol 24-hydroxylase-IN-1 functions by directly inhibiting the enzymatic activity of
CH24H. CH24H is a cytochrome P450 enzyme primarily expressed in the brain that catalyzes
the conversion of cholesterol to 24S-hydroxycholesterol (24HC).[5] This conversion is the main
pathway for cholesterol elimination from the brain. By inhibiting CH24H, the inhibitor reduces
the levels of 24HC.

Signaling Pathway of CH24H Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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